1-(Furan-2-ylmethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea

• IUPAC Name: 1-(furan-2-ylmethyl)-3-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C16H21N5O3/c1-11-9-14(22)20-15(18-11)21-6-4-12(5-7-21)19-16(23)17-10-13-3-2-8-24-13/h2-3,8-9,12H,4-7,10H2,1H3,(H2,17,19,23)(H,18,20,22)
• InChI Key: QRQGXXOBOKNVDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)NCC3=CC=CO3
• Molecular Formula: C16H21N5O3
• Molecular Weight: 331.37 g/mol

Description

Synthesis Analysis

The synthesis of urea derivatives, including compounds similar to "1-(Furan-2-ylmethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea," typically involves the coupling of furfural with urea. This process yields compounds with notable bioactivity against various pathogens, indicating their potential utility in medicinal chemistry. For example, the synthesis and bioactivity of similar urea compounds have been explored, demonstrating the methods for creating these substances and their broad spectrum of activity (Donlawson et al., 2020; Orie et al., 2018).

Molecular Structure Analysis

Molecular structure analysis of similar compounds involves sophisticated techniques such as GC-MS, FTIR, and NMR spectroscopy. These methods confirm the structural integrity and composition of the synthesized compounds, ensuring they match the expected chemical profiles (Orie et al., 2019; Alabi et al., 2020).

Chemical Reactions and Properties

The chemical reactions and properties of urea derivatives are of particular interest due to their potential biological activities. For instance, studies on the synthesis of urea derivatives have revealed anti-inflammatory, antibacterial, and antifungal properties, underscoring the chemical's versatility and utility in drug development (Tale et al., 2011; Rose et al., 2010).

Physical Properties Analysis

The physical properties of "1-(Furan-2-ylmethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea" and related compounds include their solubility, melting point, and stability. These properties are critical for determining the compound's applicability in different solvents and conditions, affecting its use in pharmaceutical formulations (Gabriele et al., 2012).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, pH stability, and behavior under various chemical conditions, play a significant role in the compound's applications in synthesis and drug development. The compound's interactions and reactions offer insights into its potential use in creating more complex molecules or as a target for pharmacological intervention (Don-lawson et al., 2020).

Scientific Research Applications

• Synthesis of Novel Heterocyclic Compounds

  • Abdelrazek et al. (2010) explored the dimerization of compounds similar to 1-(Furan-2-ylmethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea, resulting in the creation of new heterocyclic compounds with potential pharmaceutical applications (Abdelrazek et al., 2010).

• Potential in Medicinal Applications

  • Donlawson et al. (2020) synthesized a related compound and found it to exhibit broad-spectrum activity against various pathogens, suggesting potential for developing new drugs (Donlawson et al., 2020).

• Development of Biologically Active Compounds

  • Aniskova et al. (2017) described the synthesis of biologically active compounds, including those containing pyrimidine and pyridazine fragments, using building blocks related to the compound (Aniskova et al., 2017).

• Role in Synthesis of Pyrimidinones and Pyridazines

  • Booth et al. (2001) investigated reactions involving urea derivatives, leading to the formation of pyrimidinones and pyridazines, which are structural components of the compound (Booth et al., 2001).

• Synthesis of Glycosidase Inhibitors

  • García-Moreno et al. (2004) developed a method for synthesizing ring-modified analogues of glycosidase inhibitors using a process involving compounds structurally related to 1-(Furan-2-ylmethyl)-3-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)urea (García-Moreno et al., 2004).

• Production of Novel Compounds for Pharmaceutical and Chemical Industries

  • Orie et al. (2019) reported the synthesis of a novel compound with potential applications in pharmaceutical and chemical industries, using a process involving a compound structurally similar to the one (Orie et al., 2019).

• Antitumor/Anticancer Activity

  • Venkateshwarlu et al. (2014) synthesized a series of compounds including derivatives of 1,6-dihydropyrimidin-2-yl-oxymethyl amines, demonstrating in vitro and in vivo antitumor/anticancer activities (Venkateshwarlu et al., 2014).